7-methoxy-5-(thiophen-3-yl)-2-(p-tolyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

• IUPAC Name: 7-methoxy-2-(4-methylphenyl)-5-thiophen-3-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C22H20N2O2S/c1-14-6-8-15(9-7-14)18-12-19-17-4-3-5-20(25-2)21(17)26-22(24(19)23-18)16-10-11-27-13-16/h3-11,13,19,22H,12H2,1-2H3
• InChI Key: MLCLQZLVFLYBSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C(=CC=C4)OC)OC3C5=CSC=C5
• Molecular Formula: C22H20N2O2S
• Molecular Weight: 376.5 g/mol

Description

7-methoxy-5-(thiophen-3-yl)-2-(p-tolyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a useful research compound. Its molecular formula is C22H20N2O2S and its molecular weight is 376.47. The purity is usually 95%.
BenchChem offers high-quality 7-methoxy-5-(thiophen-3-yl)-2-(p-tolyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-methoxy-5-(thiophen-3-yl)-2-(p-tolyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Activities

• Fused oxazine derivatives like 7-methoxy-5-(thiophen-3-yl)-2-(p-tolyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine have been synthesized and investigated for their pharmacological activities. These compounds show promise in chemical and pharmacological research due to their considerable activities and unique structures, as elucidated through spectroscopic data and elemental analysis (Mahmoud, El-Bordany, & Elsayed, 2017).

Antibacterial Screening

• Novel thiazolyl pyrazole and benzoxazole compounds, related to oxazine derivatives, have been synthesized and characterized. Their antibacterial activities were evaluated, indicating potential applications in the development of new antibacterial agents (Landage, Thube, & Karale, 2019).

Molecular Structure Analysis

• Studies on 7-benzyl-3-tert-butyl-1-phenylpyrazolo[3,4-d]oxazines, closely related to the chemical structure of interest, have provided insights into their molecular structures. These include analyses of hydrogen-bonded structures in different dimensions, which is crucial for understanding the chemical properties and potential applications of these compounds (Castillo, Abonía, Cobo, & Glidewell, 2009).

Phosphodiesterase Type 4 Inhibitors

• Research on pyrazolo[1,5-a]-1,3,5-triazines, structurally similar to the oxazine derivative, led to the discovery of new classes of potent phosphodiesterase type 4 inhibitors. This highlights the potential of oxazine derivatives in developing new pharmacological agents (Raboisson et al., 2003).